Cas no 53172-02-4 (3-Octanone,1-(4-hydroxy-3-methoxyphenyl)-)

• Product name: 3-Octanone,1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 53172-02-4
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 379771

3-Octanone,1-(4-hydroxy-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone,1-(4-hydroxy-3-methoxyphenyl)-
• [4]-Paradol
• 3-Octanone,1-(4-hydroxy-m-anisyl)- (3CI)
• 4-Hydroxy-3-methoxyphenethyl pentyl ketone
• 3-Octanone, 1-(4-hydroxy-3-methoxyphenyl)-

• Inchi： 1S/C15H22O3/c1-3-4-5-6-13(16)9-7-12-8-10-14(17)15(11-12)18-2/h8,10-11,17H,3-7,9H2,1-2H3
• InChI Key： MBWSWCPYOSJTDU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(O)C(OC)=C1)CC(=O)CCCCC

Computed Properties

• Exact Mass: 250.15696

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Melting Point: 38.0-38.5 °C
• Boiling Point: 177-178 °C(Press: 3 Torr)
• PSA: 46.53
• pka: 10.02±0.20(Predicted)